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Compound of Interest

Compound Name: 4-Pentyl-4'-iodobiphenyl!

Cat. No.: B1315050

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available health and safety
information for 4-Pentyl-4'-iodobiphenyl (CAS No. 69971-79-5). It is intended for informational
purposes for a professional audience and is not a substitute for a formal risk assessment or a
comprehensive Safety Data Sheet (SDS). Users should always consult the most current SDS
from their supplier before handling this chemical and adhere to all applicable safety regulations.

Introduction

4-Pentyl-4'-iodobiphenyl is a biphenyl derivative utilized in advanced materials and as an
intermediate in organic synthesis, particularly in the field of liquid crystals.[1] Its molecular
structure, featuring a rigid biphenyl core with a flexible pentyl chain and a reactive iodine atom,
dictates its chemical properties and potential biological interactions.[1] This guide provides an
in-depth overview of the available health and safety information for this compound, with a focus
on hazard identification, handling procedures, and emergency response.

Hazard Identification and Classification

Based on available safety data sheets, 4-Pentyl-4'-iodobiphenyl is classified as a hazardous
substance. The primary hazards are related to skin and eye irritation.

Table 1: GHS Hazard Classification
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation

Serious Eye Damage/Eye

H319: Causes serious eye

o Category 2 o
Irritation irritation
Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory Category 3

tract irritation)

irritation

Note: Data on acute toxicity (oral, dermal, inhalation), carcinogenicity, mutagenicity, and

reproductive toxicity for 4-Pentyl-4'-iodobiphenyl are largely unavailable in the public domain.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of 4-Pentyl-4'-iodobiphenyl

Property Value

CAS Number 69971-79-5

Molecular Formula Ci7H19l

Molecular Weight 350.24 g/mol

Appearance White to off-white solid/powder[1]
Purity Often >99.5%[1]

Solubility Insoluble in water.

Note: Data for properties such as melting point, boiling point, flash point, and vapor pressure

are not consistently reported across publicly available sources.

Handling and Storage
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Proper handling and storage procedures are essential to minimize exposure and ensure
chemical stability.

Engineering Controls

o Work in a well-ventilated area, preferably under a chemical fume hood.

e Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

Table 3: Recommended Personal Protective Equipment

Body Part Equipment

Eyes/Face Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.qg., nitrile rubber),
Skin lab coat, and other protective clothing as

necessary to prevent skin contact.

Resnirat If dusts are generated, use a NIOSH-approved
espiratory ) ) ] ]
respirator with a particulate filter.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Keep away from strong oxidizing agents.

e Protect from light.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Procedures for 4-Pentyl-4'-iodobiphenyl Exposure
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. If skin irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 4-Pentyl-4'-iodobiphenyl

are not available in the reviewed literature. Standard OECD guidelines for testing of chemicals

would be the recommended starting point for any new toxicological evaluations.

Visualized Safety Workflows

The following diagrams illustrate key safety-related workflows for handling 4-Pentyl-4'-

iodobiphenyl.
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Caption: Logical relationship of safety precautions for 4-Pentyl-4'-iodobiphenyl.
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Caption: First-aid procedures for exposure to 4-Pentyl-4'-iodobiphenyl.

Conclusion

While 4-Pentyl-4'-iodobiphenyl is a valuable compound in scientific research and
development, it must be handled with appropriate caution. The primary known hazards are
skin, eye, and respiratory irritation. Due to the significant gaps in the publicly available
toxicological data, it is prudent to treat this substance with a high degree of care, assuming it
may have other unknown hazardous properties. Adherence to the safety protocols outlined in
this guide and the supplier's SDS is paramount for ensuring the well-being of laboratory

personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and Safety Profile of 4-Pentyl-4'-iodobiphenyl: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315050#health-and-safety-information-for-4-pentyl-
4-iodobiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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